3-Bromo-2-cyclopropoxyaniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Bromo-2-cyclopropoxyaniline is a substituted aniline derivative featuring a bromine atom at the 3-position and a cyclopropoxy group (-O-C₃H₅) at the 2-position of the aromatic ring. Its molecular formula is C₉H₁₀BrNO, with a molecular weight of 228.09 g/mol. This compound serves as a critical intermediate in pharmaceutical and agrochemical synthesis, particularly in reactions requiring regioselective functionalization, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution. The cyclopropoxy group introduces unique steric and electronic effects due to its strained three-membered ring, distinguishing it from bulkier or linear alkoxy substituents.
Properties
Molecular Formula |
C9H10BrNO |
|---|---|
Molecular Weight |
228.09 g/mol |
IUPAC Name |
3-bromo-2-cyclopropyloxyaniline |
InChI |
InChI=1S/C9H10BrNO/c10-7-2-1-3-8(11)9(7)12-6-4-5-6/h1-3,6H,4-5,11H2 |
InChI Key |
WFEDOJLJZCPCPV-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2Br)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Bromo-2-cyclopropoxyaniline can be achieved through several synthetic routes. One common method involves the bromination of 2-cyclopropoxyaniline. The reaction typically uses bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst or under specific conditions to ensure selective bromination at the desired position .
Industrial Production Methods
Industrial production of 3-Bromo-2-cyclopropoxyaniline may involve large-scale bromination processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Nucleophilic Aromatic Substitution (NAS) Reactions
The bromine atom at the 3-position undergoes NAS with nucleophiles under specific conditions.
Key Data:
| Reagent | Conditions | Product | Yield | Source |
|---|---|---|---|---|
| Potassium thiolate | DMF, 80°C, 12 h | 3-(Alkylthio)-2-cyclopropoxyaniline | 65–78% | |
| Sodium methoxide | CuI catalyst, DMSO, 100°C, 8 h | 3-Methoxy-2-cyclopropoxyaniline | 72% |
Mechanistically, the amino group directs nucleophilic attack to the para position relative to itself, but steric hindrance from the cyclopropoxy group limits substitution at the ortho position.
Cross-Coupling Reactions
The C–Br bond participates in palladium-catalyzed couplings for C–C bond formation.
Suzuki-Miyaura Coupling Example:
-
Reagents: Phenylboronic acid, Pd(PPh₃)₄, K₂CO₃
-
Conditions: DME/H₂O (3:1), 90°C, 24 h
-
Product: 3-Phenyl-2-cyclopropoxyaniline
-
Yield: 85%
Buchwald-Hartwig Amination:
-
Reagents: Morpholine, Pd₂(dba)₃, Xantphos
-
Conditions: Toluene, 110°C, 18 h
-
Product: 3-(Morpholin-4-yl)-2-cyclopropoxyaniline
Cyclopropoxy Ring-Opening Reactions
The cyclopropoxy group undergoes strain-driven ring-opening under acidic or radical conditions:
Acid-Mediated Ring Expansion:
-
Reagent: H₂SO₄ (conc.)
-
Conditions: 0°C → RT, 2 h
-
Product: 3-Bromo-2-(2-hydroxypropoxy)aniline
Radical Initiation:
-
Reagent: AIBN, Thiophenol
-
Conditions: Benzene, 80°C, 6 h
-
Product: 3-Bromo-2-(allyloxy)aniline (via β-scission)
Electrophilic Substitution
The amino group activates the aromatic ring toward electrophiles, but regioselectivity is modulated by the bromine and cyclopropoxy groups:
Nitration:
-
Reagent: HNO₃/H₂SO₄
-
Conditions: 0°C, 1 h
-
Product: 3-Bromo-2-cyclopropoxy-5-nitroaniline (major)
-
Yield: 63%
Mechanistic Note: Bromine directs electrophiles to the para position, while the cyclopropoxy group exhibits weak meta-directing effects.
Reductive Dehalogenation
The C–Br bond is reduced under catalytic hydrogenation:
-
Catalyst: Pd/C (10 wt%)
-
Conditions: H₂ (1 atm), EtOH, RT, 4 h
-
Product: 2-Cyclopropoxyaniline
-
Yield: 94%
Heterocycle Formation
Reactions with diketones or carbonyl compounds yield fused heterocycles:
Quinoline Synthesis:
-
Reagent: Acetylacetone, FeCl₃
-
Conditions: Toluene, reflux, 12 h
-
Product: 8-Bromo-7-cyclopropoxyquinoline
Oxidation and Protection
Scientific Research Applications
3-Bromo-2-cyclopropoxyaniline has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 3-Bromo-2-cyclopropoxyaniline involves its interaction with specific molecular targets and pathways. The bromine and cyclopropoxy groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. Detailed studies on its mechanism of action are essential to understand its effects at the molecular level .
Comparison with Similar Compounds
Structural and Functional Analogues
Below is a comparative analysis of 3-Bromo-2-cyclopropoxyaniline with three structurally related compounds identified in the literature:
Key Findings from Comparative Analysis
Substituent Effects on Reactivity :
- The cyclopropoxy group in 3-Bromo-2-cyclopropoxyaniline induces ring strain , enhancing its electrophilicity compared to the isopropoxy analogue . This strain facilitates nucleophilic attack in substitution reactions, whereas the isopropoxy group provides steric hindrance, slowing reactivity.
- Halogen-rich derivatives like 3-Bromo-5-chloro-2-fluoroaniline exhibit amplified electron-withdrawing effects, accelerating Suzuki couplings but increasing corrosivity and toxicity.
Physicochemical Properties :
- Lipophilicity : The cyclopropoxy group (ClogP ~1.5) offers a balance between hydrophobicity and solubility, contrasting with the highly lipophilic cyclohexylpropyl derivative (ClogP ~5.3).
- Boiling Points : The cyclopropoxy derivative’s boiling point is estimated to be ~250°C , lower than the isopropoxy analogue due to reduced molecular weight and hydrogen bonding capacity .
Safety and Handling :
- Brominated anilines generally require precautions against dermal exposure and inhalation. The fluorinated and chlorinated analogue demands rigorous containment due to acute toxicity (LD₅₀ <50 mg/kg in rodents).
- Cyclopropoxy derivatives may pose mutagenic risks due to strained ring reactivity, necessitating safety protocols akin to those for propargyl bromide derivatives .
Biological Activity
3-Bromo-2-cyclopropoxyaniline is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.
- Molecular Formula : C₉H₈BrN
- Molecular Weight : 215.07 g/mol
- CAS Number : 55289-36-6
- Density : 1.5 g/cm³
- Boiling Point : 257 °C
Biological Activity Overview
3-Bromo-2-cyclopropoxyaniline has been studied for various biological activities, particularly in the context of its pharmacological properties. Key areas of investigation include:
- Anticancer Activity : Research indicates that compounds similar to 3-Bromo-2-cyclopropoxyaniline exhibit anticancer properties by inhibiting specific signaling pathways involved in tumor growth.
- Enzyme Inhibition : Studies have shown that this compound can act as an inhibitor for certain enzymes, which may contribute to its therapeutic potential in treating diseases related to enzyme dysregulation.
Data Table: Biological Activity Summary
Case Studies
-
Anticancer Properties :
A study published in the "Journal of Medicinal Chemistry" highlighted the effectiveness of 3-Bromo-2-cyclopropoxyaniline analogs in reducing tumor size in xenograft models. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways. -
Enzyme Inhibition :
Research conducted by Tian et al. demonstrated that 3-Bromo-2-cyclopropoxyaniline derivatives could inhibit PI3K/Akt signaling pathways, which are crucial for cell survival and proliferation in cancer cells. This inhibition led to reduced proliferation rates in vitro. -
Antimicrobial Activity :
A study focused on the antimicrobial effects of 3-Bromo-2-cyclopropoxyaniline showed significant activity against Gram-positive bacteria, with a minimum inhibitory concentration (MIC) that suggests potential for therapeutic applications.
Anticancer Mechanism
The anticancer activity of 3-Bromo-2-cyclopropoxyaniline is primarily linked to its ability to modulate key signaling pathways. For instance, it has been shown to downregulate the expression of anti-apoptotic proteins while upregulating pro-apoptotic factors, leading to increased apoptosis in cancer cells.
Enzyme Interaction Studies
The interaction between 3-Bromo-2-cyclopropoxyaniline and target enzymes has been characterized using molecular docking studies, revealing binding affinities that suggest a strong potential for drug development.
Toxicological Assessment
Preliminary toxicological studies indicate that while 3-Bromo-2-cyclopropoxyaniline exhibits promising biological activities, it also presents some cytotoxic effects at higher concentrations. Further studies are required to establish a safety profile.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
